Cas no 1421493-33-5 (1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1421493-33-5
• MF: C₁₇H₁₈BrN₃O₃
• MW: 392.247123241425
• CID: 6066032
• PubChem ID: 71789687
• Update Time: 2025-05-24

1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• 1-(3-bromophenyl)-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
• 1421493-33-5
• F6215-0053
• 1-(3-bromophenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)-5-oxopyrrolidine-3-carboxamide
• VU0537361-1
• AKOS024539501
• Z2078494535

• Inchi： 1S/C17H18BrN3O3/c1-11-7-15(24-20-11)5-6-19-17(23)12-8-16(22)21(10-12)14-4-2-3-13(18)9-14/h2-4,7,9,12H,5-6,8,10H2,1H3,(H,19,23)
• InChI Key： IHXLLYRHCOQWNK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C(=O)CC(C(NCCC2ON=C(C)C=2)=O)C1

Computed Properties

• Exact Mass: 391.05315g/mol
• Monoisotopic Mass: 391.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide

Introduction to 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide and Its Significance in Modern Chemical Research

1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide, identified by its CAS number 1421493-33-5, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric elements, including a 3-bromophenyl moiety and an N-substituted ethyl chain linked to a 5-oxopyrrolidine core, positions this compound as a promising candidate for further investigation.

The structural complexity of 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide is not merely a matter of academic curiosity but also a strategic asset in drug discovery. The 3-bromophenyl group, known for its ability to participate in various chemical reactions such as cross-coupling reactions, provides a versatile handle for further functionalization. This feature is particularly valuable in the context of modern synthetic methodologies, where modular construction of molecular frameworks is often employed to achieve high selectivity and efficiency.

In recent years, there has been a surge in the exploration of heterocyclic compounds as pharmacological intermediates. The 5-oxopyrrolidine scaffold, a derivative of pyrrolidine, is well-documented for its role in numerous biologically active molecules. Its incorporation into the structure of 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide not only contributes to its complexity but also endows it with potential interactions with biological targets. The N-substituted ethyl chain, extending from the oxazole ring, adds another layer of structural diversity, which can be exploited to modulate pharmacokinetic properties.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research trends indicate that molecules featuring oxazole moieties are increasingly being explored for their antimicrobial and anti-inflammatory properties. The 3-methyl substitution on the 1,2 oxazole ring in this compound may contribute to enhanced bioavailability and improved metabolic stability, making it an attractive scaffold for medicinal chemists.

From a synthetic chemistry perspective, 1-(3-bromophenyl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-5-oxopyrrolidine-3-carboxamide exemplifies the synergy between structural diversity and functional group compatibility. The bromine atom on the phenyl ring serves as an excellent precursor for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is crucial in the iterative process of drug design, where rapid modification and optimization are often required.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 1-(3-bromophenyl)-N-2-(3-methyl-1,2 oxazol 5 yl)ethyl 5 oxopyrrolidine 3 carboxamide. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity. For instance, preliminary simulations suggest potential binding to enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These findings align with the growing interest in targeting multifunctional proteins as a strategy for developing broad-spectrum therapeutics.

The development of novel synthetic routes for this compound has been another area of active investigation. Researchers have reported efficient methodologies for constructing the key intermediates involved in its synthesis. These include multi-step sequences that leverage transition metal catalysis and organometallic chemistry to achieve regioselective transformations. Such advancements not only facilitate access to this compound but also contribute to the broader toolkit available for medicinal chemists.

In conclusion,1-(3-bromophenyl)-N 2 (3 methyl 12 oxazol 5 yl)ethyl 5 oxopyrrolidine 3 carboxamide (CAS no 142149333 5) stands as a testament to the innovative spirit driving modern chemical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future developments within pharmaceutical chemistry and medicinal biology.